ethyl 4-(2-chlorobenzyl)-1-(3-hydroxy-4-methoxybenzyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 4-[(2-chlorophenyl)methyl]-1-[(3-hydroxy-4-methoxyphenyl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C23H28ClNO4/c1-3-29-22(27)23(15-18-6-4-5-7-19(18)24)10-12-25(13-11-23)16-17-8-9-21(28-2)20(26)14-17/h4-9,14,26H,3,10-13,15-16H2,1-2H3
• InChI Key: JEZOYKYAUUTHFT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)CC2=CC(=C(C=C2)OC)O)CC3=CC=CC=C3Cl
• Molecular Formula: C23H28ClNO4
• Molecular Weight: 417.9 g/mol

Description

Ethyl 4-(2-chlorobenzyl)-1-(3-hydroxy-4-methoxybenzyl)-4-piperidinecarboxylate, also known as CM-157, is a chemical compound that has gained interest in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of ethyl 4-(2-chlorobenzyl)-1-(3-hydroxy-4-methoxybenzyl)-4-piperidinecarboxylate is not fully understood. However, it has been proposed that it acts on the brain's cholinergic system, which is involved in memory and cognitive function. ethyl 4-(2-chlorobenzyl)-1-(3-hydroxy-4-methoxybenzyl)-4-piperidinecarboxylate may also modulate the activity of various neurotransmitters, including dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects
ethyl 4-(2-chlorobenzyl)-1-(3-hydroxy-4-methoxybenzyl)-4-piperidinecarboxylate has been found to have various biochemical and physiological effects. It has been shown to increase the levels of acetylcholine, a neurotransmitter involved in memory and cognitive function, in the brain. Additionally, ethyl 4-(2-chlorobenzyl)-1-(3-hydroxy-4-methoxybenzyl)-4-piperidinecarboxylate has been found to decrease the levels of amyloid-beta, a protein that accumulates in the brains of Alzheimer's disease patients and is thought to contribute to the disease's progression.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-(2-chlorobenzyl)-1-(3-hydroxy-4-methoxybenzyl)-4-piperidinecarboxylate in lab experiments is its high purity and yield, which allows for accurate and reproducible results. However, one limitation is the lack of human clinical trials, which makes it difficult to determine its safety and efficacy in humans.

Future Directions

There are several future directions for ethyl 4-(2-chlorobenzyl)-1-(3-hydroxy-4-methoxybenzyl)-4-piperidinecarboxylate research. One direction is to conduct human clinical trials to determine its safety and efficacy in treating neurological and psychiatric disorders. Another direction is to investigate its potential use as a cognitive enhancer in healthy individuals. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its therapeutic potential.

Synthesis Methods

The synthesis of ethyl 4-(2-chlorobenzyl)-1-(3-hydroxy-4-methoxybenzyl)-4-piperidinecarboxylate involves the reaction of 2-chlorobenzylamine with 3-hydroxy-4-methoxybenzaldehyde, followed by the addition of piperidine and ethyl chloroformate. The resulting compound is then purified using column chromatography to obtain ethyl 4-(2-chlorobenzyl)-1-(3-hydroxy-4-methoxybenzyl)-4-piperidinecarboxylate in high yield and purity.

Scientific Research Applications

Ethyl 4-(2-chlorobenzyl)-1-(3-hydroxy-4-methoxybenzyl)-4-piperidinecarboxylate has been studied for its potential therapeutic effects in various diseases, including Alzheimer's disease, Parkinson's disease, and depression. It has been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. Additionally, ethyl 4-(2-chlorobenzyl)-1-(3-hydroxy-4-methoxybenzyl)-4-piperidinecarboxylate has been found to have antidepressant effects in animal models of depression.